Cas no 1692856-37-3 (2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol)

• Product Name: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol
• CAS No: 1692856-37-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5737495
• PubChem ID: 103131707
• Update Time: 2025-05-19

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1692856-37-3
• 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol
• EN300-1637788
• Cyclopentanol, 2-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C9H14N2O/c1-11-6-5-8(10-11)7-3-2-4-9(7)12/h5-7,9,12H,2-4H2,1H3
• InChI Key： BLAQVMUEWNIMKL-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1C=CN(C)N=1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 313.5±35.0 °C(Predicted)
• pka: 14.80±0.40(Predicted)

Additional information on 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol

Professional Introduction to 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol (CAS No. 1692856-37-3)

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1692856-37-3, belongs to a class of heterocyclic derivatives that have shown promise in various biological and chemical applications. The molecular structure of this compound incorporates a cyclopentanone moiety linked to a substituted pyrazole ring, which contributes to its distinctive chemical properties and potential pharmacological activities.

The< strong>pyrazole moiety is a key feature of this compound, known for its versatility in medicinal chemistry due to its ability to form stable complexes with biological targets. Specifically, the 1-methyl substitution on the pyrazole ring enhances its binding affinity and selectivity, making it an attractive scaffold for drug development. The cyclopentanone component, on the other hand, provides additional functional sites for chemical modification, allowing for the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the treatment of inflammatory diseases and neurological disorders. The< strong>cyclopentanone ring, in particular, has been identified as a crucial pharmacophore for modulating enzyme activity, providing a basis for designing novel therapeutic agents.

In vitro studies have demonstrated the compound's ability to interact with multiple biological pathways, suggesting its potential as an anti-inflammatory agent. The< strong>pyrazole-cyclopentanone hybrid structure is particularly noteworthy for its ability to engage with both protein and nucleic acid targets, offering a multifaceted approach to drug design. These findings align with the growing interest in heterocyclic compounds as lead molecules for drug discovery.

The synthesis of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this compound.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which are influenced by both the< strong>cyclopentanone and< strong>pyrazole moieties. Improved solubility facilitates better absorption and distribution within biological systems, which is critical for achieving therapeutic efficacy. Researchers are currently exploring ways to enhance these properties through structural modifications, aiming to develop more effective derivatives.

Emerging research also highlights the potential of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol as a scaffold for developing kinase inhibitors. The pyrazole ring's ability to bind to ATP pockets in kinases makes it an ideal candidate for designing molecules that can modulate kinase activity. Such inhibitors are of significant interest in oncology research due to their potential role in treating various forms of cancer.

The compound's stability under various conditions has been another area of focus, with studies demonstrating its resilience in both aqueous and organic environments. This stability is crucial for ensuring consistent performance during storage and transportation, as well as for maintaining efficacy during biological assays.

Future directions in research are likely to explore the use of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes. Additionally, investigating its role in drug delivery systems could open new avenues for improving bioavailability and targeted delivery.

The growing body of evidence supporting the pharmacological potential of this compound underscores its importance as a lead molecule in medicinal chemistry. As research continues to uncover new applications and mechanisms of action, 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is poised to play a significant role in the development of next-generation pharmaceuticals.